Cas no 2228816-70-2 (2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol)

2-Chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol is a fluorinated aromatic alcohol derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both a chloroethanol moiety and a fluoro-methyl-substituted phenyl ring, makes it a versatile intermediate for further functionalization. The presence of the fluorine atom enhances metabolic stability and bioavailability in derived compounds, while the reactive chloro and hydroxyl groups allow for selective modifications. This compound is particularly useful in the development of bioactive molecules, offering precise control over stereochemistry and reactivity. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications. Proper handling is advised due to its reactive functional groups.
2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol structure
2228816-70-2 structure
Product Name:2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol
CAS No:2228816-70-2
MF:C9H10ClFO
MW:188.626505374908
CID:5853259
PubChem ID:165965441
Update Time:2025-05-20

2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol
    • 2228816-70-2
    • EN300-1980794
    • Inchi: 1S/C9H10ClFO/c1-6-2-3-7(11)4-8(6)9(12)5-10/h2-4,9,12H,5H2,1H3
    • InChI Key: LNLGAFWSPVJSCL-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=C(C=CC=1C)F)O

Computed Properties

  • Exact Mass: 188.0404208g/mol
  • Monoisotopic Mass: 188.0404208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

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2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol Related Literature

Additional information on 2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(5-Fluoro-2-Methylphenyl)Ethan-1-Ol (CAS No. 2228816-70-2)

2-Chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol is a specialized organic compound with the CAS registry number 2228816-70-2. This compound belongs to the class of halogenated aromatic alcohols, which are widely studied for their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol has surged due to their role in drug discovery and development. Researchers are particularly interested in how fluoro and chloro groups influence the bioavailability and metabolic stability of drug candidates. This compound’s structural features align with current trends in medicinal chemistry, where halogenated intermediates are leveraged to optimize pharmacokinetic properties.

The synthesis of CAS No. 2228816-70-2 typically involves multi-step organic reactions, including halogenation and reduction processes. Its molecular formula and weight are critical for analytical characterization, often performed using techniques like NMR, HPLC, and mass spectrometry. These methods ensure the compound’s purity and consistency, which are essential for industrial and research applications.

From an environmental and safety perspective, 2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol must be handled with care, adhering to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage and disposal practices are recommended to minimize risks. This aligns with growing consumer and regulatory interest in sustainable chemistry and green synthesis methods.

In the context of AI-driven drug discovery, compounds like 2228816-70-2 are increasingly analyzed using computational models to predict their interactions with biological targets. This approach accelerates the identification of promising candidates, reducing reliance on traditional trial-and-error methods. Such innovations are frequently searched by professionals seeking cutting-edge chemical tools for their projects.

Furthermore, the compound’s potential applications extend to material science, where its aromatic and halogenated structure could contribute to the development of advanced polymers or coatings. This versatility makes it a subject of interest for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

To summarize, 2-chloro-1-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 2228816-70-2) is a multifaceted compound with significant relevance in modern science. Its halogenated aromatic framework, combined with emerging trends like AI-assisted research and green chemistry, positions it as a valuable asset for future innovations. Researchers and industry professionals continue to explore its full potential, driven by the evolving demands of technology and sustainability.

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